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Compound of Interest

Compound Name: Benzene, 1-nitro-4-pentyl-

CAS No.: 95857-32-2

Cat. No.: B8025883

Get Quote

Executive Safety & Logistics Summary
Benzene, 1-nitro-4-pentyl- is a lipophilic nitroaromatic compound.[1] Unlike smaller nitro-

compounds (e.g., nitrobenzene), the pentyl chain increases lipophilicity, potentially altering

dermal absorption rates and environmental persistence.

Operational Criticality:

Primary Hazard:Target Organ Toxicity (Blood). Like all nitroaromatics, this compound is a

methemoglobinemia inducer. It interferes with the blood's ability to carry oxygen.

Stability: While mono-nitro aromatics are generally stable, they are energetic materials.[1]

Never distill to dryness or subject to high heat (>100°C) without rigorous thermal analysis

(DSC/ARC).

Disposal Route:High-Temperature Incineration is the only acceptable disposal method to

ensure complete destruction of the nitro moiety and prevent environmental leaching.
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Chemical Safety Assessment (CSA)
Before disposal, you must classify the material state.[2][3][4][5][6] Use this table to determine

handling requirements.

Parameter Value / Status Operational Implication

Physical State Liquid (Oily, Yellowish)

Requires leak-proof,

chemically resistant secondary

containment.[1]

Flash Point > 100°C (Estimated)*

Classified as Combustible

(Class IIIB). Not Flammable

(D001) unless in solvent.[7]

Toxicity High (Dermal/Inhalation)
Zero-skin-contact policy. Fume

hood mandatory.[1]

Incompatibility
Strong Oxidizers, Reducing

Agents, Bases

Segregate from nitric acid,

hydrides, and alkali metals.

RCRA Status Non-Listed (Not P or U listed)

Hazardous Waste by

characteristic

(Toxicity/Combustibility).

*Note: Flash point estimated based on homolog pentylbenzene (FP ~66°C) and nitrobenzene

(FP ~88°C). The combination typically elevates the flash point.

Personal Protective Equipment (PPE) Matrix
Nitroaromatics permeate standard latex rapidly. Adhere to this PPE hierarchy.

Respiratory: N95 minimum for solid spills; Half-mask with Organic Vapor (OV) cartridges for

liquid handling outside a hood.[1]

Eyes: Chemical Splash Goggles (ANSI Z87.1). Face shield if pouring >100 mL.

Skin (Hands):Double Gloving Required.[1]
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Inner: Nitrile (4 mil).

Outer: Silver Shield® (Laminate) or Viton®. Do not rely on standard nitrile for prolonged

contact.[1]

Body: Tyvek® lab coat or chemical-resistant apron.[1]

Disposal Workflow & Decision Logic
Do not mix this stream with general organic solvents if possible. Halogenated and Nitro-

compounds often incur higher disposal fees and require specific incinerator injection ports.[1]

Diagram 1: Waste Segregation & Processing Workflow
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Waste Generation:
Benzene, 1-nitro-4-pentyl-
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Caption: Operational logic for segregating 1-nitro-4-pentylbenzene waste streams to minimize

cross-contamination risks.
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Detailed Disposal Procedures
Waste Classification & Coding
Although 1-nitro-4-pentylbenzene is not explicitly P- or U-listed under RCRA (40 CFR 261.33),

it must be managed as Hazardous Waste.[1]

Recommended Labeling: "Hazardous Waste - Toxic, Organic Nitro Compound."

RCRA Codes:

If mixed with flammable solvents (Acetone, MeOH): D001 (Ignitable).

If pure: Classify as Non-RCRA Regulated Hazardous Waste (state dependent) or apply

D003 (Reactive) conservatively if explosive potential is unverified, though unlikely for this

homolog.

Packaging Protocols
Liquid Waste (Pure/Stock):

Use Amber Glass or HDPE bottles. Avoid metal cans which may corrode or react over long

periods with nitro-compounds.[1]

Leave 10% headspace for expansion.

Cap: Teflon (PTFE) lined caps are mandatory to prevent liner degradation.

Solid Waste (Spill Debris/PPE):

Double-bag in 6-mil polyethylene bags.

Place bags inside a rigid container (pail/drum) labeled "Solid Hazardous Waste."

Destruction Method
Method: Rotary Kiln Incineration.

Parameters: >1000°C with 2-second residence time.[1]
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Reasoning: Thermal destruction breaks the Carbon-Nitrogen bond.[1] The facility must have

a scrubber system to capture Nitrogen Oxides (NOx) generated during combustion.

Emergency Response: Spill Protocol
Immediate Action: Evacuate the immediate area (10 ft radius). Alert lab personnel.

Diagram 2: Spill Response & Neutralization

Spill Detected Assess Volume
<100mL vs >100mL

Don PPE:
Resp (OV/N95)

Silver Shield Gloves

All Volumes
Containment:

Use Vermiculite or
Universal Pads

Decontamination:
Scrub surface with

Ethanol -> Soap/Water

Disposal:
Bag all absorbents

as HazWaste

Click to download full resolution via product page

Caption: Step-by-step containment and cleanup workflow for nitroaromatic spills.

Neutralization Step: Unlike acids/bases, there is no simple "neutralization" powder.

Absorb: Use Vermiculite, Diatomaceous Earth, or Universal Absorbent Pads. Do not use

paper towels (combustible nitro-cellulose risk).[1]

Wash: Clean the surface with Ethanol (to solubilize the lipophilic residue) followed by soapy

water.

Verify: Use a UV lamp (if the compound fluoresces) or wipe-test to ensure no residue

remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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